Cas no 272123-01-0 (D-Phenylalanine,N-(1-oxotetradecyl)-)

272123-01-0 structure
Product name:D-Phenylalanine,N-(1-oxotetradecyl)-
D-Phenylalanine,N-(1-oxotetradecyl)- Chemical and Physical Properties
Names and Identifiers
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- D-Phenylalanine,N-(1-oxotetradecyl)-
- (2R)-3-phenyl-2-(tetradecanoylamino)propanoic acid
- 272123-01-0
- D-Phenylalanine, N-(1-oxotetradecyl)-
- N-Butadecanoyl-D-phenylalanine
- DTXSID80181684
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- Inchi: InChI=1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)
- InChI Key: GFNNQTYRJPFJGX-UHFFFAOYSA-N
- SMILES: O=C(NC(C(O)=O)CC1C=CC=CC=1)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 375.27751
- Monoisotopic Mass: 375.27734404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
D-Phenylalanine,N-(1-oxotetradecyl)- Related Literature
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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4. Book reviews
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
272123-01-0 (D-Phenylalanine,N-(1-oxotetradecyl)-) Related Products
- 105816-05-5(ent-Nateglinide)
- 37571-96-3(N-Hexadecanoyl-L-phenlyalanine)
- 105816-04-4(Nateglinide)
- 14379-64-7(N-Dodecanoyl-L-phenlyalanine)
- 2018-61-3(N-Acetyl-L-phenylalanine)
- 2901-75-9(Afalanine)
- 68792-49-4(N-Myristol-L-phenylalanine)
- 10172-89-1(N-Acetyl-D-phenylalanine)
- 105816-06-6(N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity))
- 955638-24-1(N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide)
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